Cas no 7423-92-9 (L-o-Tyrosine)

L-o-Tyrosine Properties

Names and Identifiers

• (S)-2-Amino-3-(2-hydroxyphenyl)propanoic acid
• L-o-Tyrosine
• (-)-O-TYROSINE
• 2-hydroxy-3-phenyl-L-alanine
• 2-Hydroxy-L-Phenylalanine
• L-2-Hydroxyphenylalanine
• L-Phe(2-OH)-OH
• (2S)-2-amino-2-hydroxy-3-phenylpropanoic acid
• 2-amino-3-(2-hydroxyphenyl)propanoic acid
• L-o-Hydroxyphenylalanine
• L-Phe(2-OH)-OH 2-Hydroxy-L-Phenylalanine
• L-3-(o-hydroxyphenyl)alanine
• L-O-TYR
• SCHEMBL752534
• CHEBI:91037
• (S)-2-Amino-3-(2-hydroxyphenyl)propanoicacid
• L-2-tyrosine
• A865929
• Q27163034
• EN300-1697286
• AKOS006277334
• 7423-92-9
• AM83351
• I10720
• DTXSID50995710
• L-2-Tyr
• L-ortho-tyrosine
• WRFPVMFCRNYQNR-ZETCQYMHSA-N
• MFCD01632033
• L-3-(2-Hydroxyphenyl)alanine
• CS-0317215
• o-Hydroxyphenylalanin
• (2S)-2-amino-3-(2-hydroxyphenyl)propanoic acid
• 709-16-0
• Phenylalanine, 2-hydroxy-
• 2-Hydroxy-3-phenyl-L-alanine
• L-2-HYDROXYPHENYLALANINE
• +Expand

• MDL： MFCD28986155
• InChIKey： WRFPVMFCRNYQNR-ZETCQYMHSA-N
• Inchi： 1S/C9H11NO3/c10-7(9(12)13)5-6-3-1-2-4-8(6)11/h1-4,7,11H,5,10H2,(H,12,13)/t7-/m0/s1
• SMILES： OC1C=CC=CC=1C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 181.07400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.074
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.8
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• LogP: 0.66130
• PSA: 83.55000
• Refractive Index: 1.614
• Boiling Point: 349.8°Cat760mmHg
• Melting Point: 256°C dec.
• Vapor Pressure: Not available
• Flash Point: 165.3°C
• Density: 1.345

L-o-Tyrosine Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

L-o-Tyrosine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%